5-(Heptafluoropropyl)dihydropyrimidine-2,4(1H,3H)-dione

• CAS RN: 90715-84-7
• Molecular Formula: C7H5F7N2O2
• Molecular Weight: 282.12 g/mol
• IUPAC Name: 5-(1,1,2,2,3,3,3-heptafluoropropyl)-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C7H5F7N2O2/c8-5(9,6(10,11)7(12,13)14)2-1-15-4(18)16-3(2)17/h2H,1H2,(H2,15,16,17,18)
• InChI Key: MDXORTHIGOLQOD-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)NC(=O)N1)C(C(C(F)(F)F)(F)F)(F)F

Description

5-(Heptafluoropropyl)dihydropyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C7H5F7N2O2 and its molecular weight is 282.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of α-heptafluoropropylacrylic acid (240 mg; 1.0 mmole), urea (64 mg; 1.1 mmoles) and acetic anhydride (0.6 ml) was heated at 100° C. with stirring for 40 minutes. Then, ethanol (3 ml) was added to the reaction mixture to give 180 mg (yield: 64%) of 5-heptafluoropropyldihydrouracil as colorless crystals. m.p.: 223°-224 (decomp.).